![molecular formula C12H21N3 B1403672 {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine CAS No. 1365939-45-2](/img/structure/B1403672.png)
{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine
Overview
Description
“{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine” is a chemical compound with the CAS Number: 1306606-89-2 . It has a molecular weight of 193.29 . The IUPAC name for this compound is 2-tert-butyl-5,6,7,8-tetrahydroimidazo [1,2-a]pyridin-6-amine .
Molecular Structure Analysis
The InChI code for “{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine” is 1S/C11H19N3/c1-11(2,3)9-7-14-6-8(12)4-5-10(14)13-9/h7-8H,4-6,12H2,1-3H3 .Physical And Chemical Properties Analysis
“{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine” is an oil at room temperature . More detailed physical and chemical properties are not available in the current data.Scientific Research Applications
Antifungal Applications
This compound has shown promising results as an antifungal agent , particularly against Candida species . A derivative of this compound, referred to as Probe II, exhibited potent activity against several multidrug-resistant Candida spp., with minimum inhibitory concentrations ranging from 4 to 16 µg/mL . It operates by inhibiting the formation of ergosterol, a key component of fungal cell membranes, which is crucial for maintaining fungal cell integrity .
Molecular Docking and Dynamics
In the realm of computational chemistry, the compound’s derivatives have been utilized for molecular docking and dynamics studies. These studies help in understanding the interaction between the compound and target proteins, which is essential for drug design and discovery .
Organic Synthesis
The compound serves as an intermediate in the synthesis of pyridin-2-yl-methanones , which are valuable pharmaceutical intermediates. An efficient copper-catalyzed synthesis method has been developed to convert pyridin-2-yl-methanes into pyridin-2-yl-methanones using this compound .
Drug Development
Derivatives of this compound have been explored for their potential in drug development . The unique structure of the compound allows for the creation of novel pharmacophores, which can lead to the development of new therapeutic agents .
Mechanism of Action Studies
The compound has been used in studies to determine the mechanism of action of potential pharmaceuticals. By understanding how the compound interacts with biological targets, researchers can design more effective and targeted medications .
ADMET Analysis
The compound has been subjected to ADMET analysis (Absorption, Distribution, Metabolism, Excretion, and Toxicity) to predict its pharmacokinetic properties and potential toxicity in humans. This is a crucial step in the drug development process to ensure safety and efficacy .
Safety and Hazards
Mechanism of Action
Target of Action
This is a common challenge in the field of drug discovery, as the identification of a compound’s targets often requires extensive biochemical and pharmacological studies .
Mode of Action
Given its structural similarity to other imidazo[1,2-a]pyridine derivatives, it may interact with its targets via non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .
Pharmacokinetics
These properties are crucial for determining the bioavailability of a compound, which in turn influences its efficacy and safety .
Result of Action
Some imidazo[1,2-a]pyridine derivatives have been reported to exhibit antifungal activity . Therefore, it is possible that this compound may also have similar effects, but this would need to be confirmed through experimental studies .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
(2-tert-butyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3/c1-12(2,3)10-8-15-6-4-5-9(7-13)11(15)14-10/h8-9H,4-7,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDRYWVURGYHVCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN2CCCC(C2=N1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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